Cas no 1260860-64-7 (3-Bromoisoquinolin-5-amine)

• Product Name: 3-Bromoisoquinolin-5-amine
• CAS No: 1260860-64-7
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD12923106
• CID: 1081523
• PubChem ID: 71748392
• Update Time: 2025-04-20

3-Bromoisoquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromoisoquinolin-5-amine
• C72071
• AKOS022175398
• DB-165697
• A908496
• DTXSID40857499
• 1260860-64-7
• DS-11063
• SCHEMBL22907230

• MDL： MFCD12923106
• Inchi： 1S/C9H7BrN2/c10-9-4-7-6(5-12-9)2-1-3-8(7)11/h1-5H,11H2
• InChI Key： WJQGQRFILNUXDH-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(=CC=CC=2C=N1)N

Computed Properties

• Exact Mass: 221.97926g/mol
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Boiling Point: 396.2±27.0°C at 760 mmHg

3-Bromoisoquinolin-5-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives